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Compound of Interest |

Compound Name: NO2-SPDMV
CAS No.: 663598-98-9
Cat. No.: B3149023
Get Quote
. J

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) and
established disposal protocol for a chemical designated "NO2-SPDMV" are not publicly
available. This suggests that "NO2-SPDMV" may be a non-standard identifier, a novel
compound, or an internal laboratory code. Therefore, this substance must be handled as a
hazardous chemical of unknown toxicity and reactivity. The following procedures provide
general guidance for the safe disposal of such substances in a laboratory setting. It is
mandatory to consult with your institution's Environmental Health and Safety (EHS) department
before proceeding with any disposal.

Immediate Safety and Hazard Assessment

Given the "NO2" prefix, it is prudent to assume the compound contains a nitro group. Aromatic
nitro compounds are often toxic, can be reactive, and may pose long-term health risks. The
potential for photosensitivity should also be considered, requiring protection from light.

Assumed Hazards:

 Toxicity: Potentially toxic if swallowed, inhaled, or in contact with skin.[1][2]
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e Reactivity: May be a strong oxidizer or have explosive properties, especially if heated or
combined with other substances.[3][4]

e Environmental Hazard: Potentially harmful to aquatic life.
e Photosensitivity: Potential for degradation or reaction upon exposure to light.

Personal Protective Equipment (PPE)

When handling NO2-SPDMV, the following minimum PPE is required:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any dust or vapors.

Segregation and Containerization

Proper segregation and containerization are critical for safe disposal.

e Do Not Mix: Do not mix NO2-SPDMV waste with any other chemical waste stream. It should
be collected in its own dedicated, clearly labeled container.

o Container Selection: Use a container that is in good condition, compatible with the chemical,
and has a secure, leak-proof lid. Plastic containers are often preferred to glass to minimize
the risk of breakage.

» Photosensitivity Precautions: If the compound is known or suspected to be photosensitive,
use an amber or opaque container, or wrap the container in aluminum foil to protect it from
light.

Waste Labeling

Accurate and detailed labeling is a regulatory requirement and essential for safety.
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o Label Contents: The waste container must be labeled with a hazardous waste tag provided
by your institution's EHS department. The label must include:

[e]

The words "Hazardous Waste".

o

The full chemical name: "NO2-SPDMV (Suspected Nitro Compound)".

[¢]

Approximate quantity of waste.

o

All potential hazards (e.g., Toxic, Oxidizer, Photosensitive).

[e]

The date waste was first added to the container (accumulation start date).

o

Your name, laboratory, and contact information.

Storage of Waste

Waste must be stored in a designated and properly managed area.

o Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a
designated SAA within your laboratory. This area should be at or near the point of generation
and under the control of laboratory personnel.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

e Segregation: Ensure the container is stored away from incompatible materials, particularly
flammable substances and strong acids or bases.

Disposal Procedure

Under no circumstances should this chemical be disposed of down the drain or in the regular
trash.

o Contact EHS: Once your waste container is ready for pickup, contact your institution's EHS
department to schedule a collection.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3149023/docs?utm_src=pdf-body#standard-operating-procedure-for-the-disposal-of-no2-spdmv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

» Provide Information: Be prepared to provide all available information about NO2-SPDMV,
including its source, any known properties, and the process that generated the waste.

e Follow EHS Instructions: EHS will provide specific instructions for the final disposal
procedure. They may need to perform an analysis of the unknown waste, which could incur
additional costs to your department.

Quantitative Data Summary

The following table summarizes key regulatory limits for hazardous waste accumulation in a
laboratory setting. These are general guidelines, and specific limits may vary by jurisdiction and
institution.

Parameter Guideline/Limit Reference

Maximum Waste Volume in
SAA

Up to 55 gallons of hazardous

waste.

Maximum Acutely Toxic Waste
in SAA (P-list)

Up to 1 quart (liquid) or 1 kg
(solid).

Maximum Storage Time in
SAA (partially full)

Up to 12 months from the
accumulation start date, as

long as volume limits are not

exceeded.

Time to Remove Full Container
from SAA

Within 3 calendar days of the

container becoming full.

Experimental Protocols

As no specific experimental protocols for the disposal of NO2-SPDMV were found, the primary
protocol is the General Procedure for Unknown Hazardous Chemical Waste Disposal, as
outlined in this document and visualized in the workflow below.

Disposal Workflow for NO2-SPDMV

The following diagram outlines the logical steps and decision-making process for the safe
disposal of NO2-SPDMV.
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Preparation & Assessment

Start: Waste NO2-SPDMV Generated

Assess Hazards
(Treat as Unknown/Hazardous:
Toxic, Reactive, Photosensitive)

/

Obtain Required PPE

Containmer;} & Labeling

Select Compatible Container
(Opaque/Amber if Photosensitive)

Y

Label with 'Hazardous Waste' Tag
- Full Name & Hazards
- Accumulation Date
- Lab Information

Storage & F‘ ?al Disposal

Store in Designated SAA
- Secondary Containment
- Segregate from Incompatibles

\

Contact EHS for Pickup
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EHS Collects & Manages Final Disposal
(May require analysis)

4

End: Safe & Compliant Disposal

(Gloves, Goggles, Lab Coat, Fume Hood) DO NOT Pour Down Drain DO NOT Put in Regular Trash DO NOT Mix with Other Wastes

Click to download full resolution via product page

Caption: Workflow for the safe disposal of an uncharacterized chemical like NO2-SPDMV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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